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Compound of Interest

Compound Name: 4-hydroxy-L-leucine

CAS No.: 31654-66-7

Cat. No.: B1259906

Get Quote

Executive Summary & Structural Definition
4-Hydroxy-L-leucine (4-HLL) is a non-canonical amino acid distinct from its well-known

isomer, 4-hydroxyisoleucine (4-HIL).[1] While 4-HIL is a branched-chain derivative found in

Trigonella foenum-graecum (Fenugreek) with established anti-diabetic properties, 4-HLL is

structurally defined as (2S)-2-amino-4-hydroxy-4-methylpentanoic acid.[1]

Structurally, 4-HLL features a tertiary alcohol group at the

-carbon (C4), replacing the methine hydrogen of the standard leucine isobutyl side chain. This
modification introduces significant electronic and steric changes:

Electronic: The C4-OH group acts as a hydrogen bond donor/acceptor, creating new

intramolecular locking mechanisms with the backbone amine or carboxylate.

Steric: The hydroxylation increases the van der Waals volume of the side chain, altering the

rotational barriers of the

and
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dihedral angles.

This guide details the ab initio and Density Functional Theory (DFT) protocols required to

accurately model 4-HLL, focusing on conformational ensembles, spectroscopic prediction, and

solvation effects.

Computational Methodology
Level of Theory Selection
For amino acid derivatives containing both flexible side chains and hydrogen-bonding

functional groups, the choice of functional is critical. Standard B3LYP often fails to accurately

describe dispersion forces and medium-range correlation energies essential for conformer

ranking.[1]

Recommended Functional:M06-2X or

B97X-D.[1]

Rationale: These functionals include dispersion corrections (empirical or parameterized)

necessary to stabilize folded conformers where the side-chain OH interacts with the

backbone.

Basis Set:def2-TZVP or 6-311++G(d,p).[1]

Rationale: Diffuse functions (++ or def2) are mandatory to describe the lone pairs on the

oxygen atoms and the anionic character of the carboxylate group in zwitterionic forms.

Solvation Models
4-HLL exists primarily as a zwitterion in aqueous solution but may be neutral in the gas phase

or hydrophobic pockets.

Implicit Solvation: Use the SMD (Solvation Model based on Density) variation of the IEF-

PCM. SMD is parameterized for

and provides better accuracy for charged species than standard PCM.[1]
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Explicit Solvation: For studying specific H-bond bridges, include 2-3 explicit water molecules

around the ammonium and carboxylate groups, embedded in the PCM continuum.

Conformational Analysis Protocol
The potential energy surface (PES) of 4-HLL is complex due to the rotation of the C

-C

(

) and C

-C

(

) bonds.[1] A single optimization is insufficient.

Workflow: The "Conformer-Rotamer" Ensemble
Global Search (MM): Use Monte Carlo or Molecular Dynamics (e.g., OPLS4 force field) to

generate ~50-100 candidate structures.[1]

Pre-Optimization (Low-Level QM): Optimize candidates at HF/6-31G(d) or B3LYP/6-31G(d)

to remove duplicates.

Final Optimization (High-Level QM): Optimize unique conformers at M06-2X/6-311++G(d,p)

with SMD(Water).

Frequency Calculation: Verify stationary points (zero imaginary frequencies) and calculate

Gibbs Free Energy (

).[1]

Key Intramolecular Interactions
In the lowest energy conformers of 4-HLL, look for the "Gamma-Lock" interaction:

Interaction: Side chain
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(backbone carbonyl).[1]

Effect: This locks the side chain orientation, reducing entropic penalty upon binding to

receptor sites.

Spectroscopic Property Prediction[1]
NMR Shielding (GIAO Method)
To distinguish 4-HLL from 4-HIL experimentally, accurate NMR prediction is vital.[1]

Protocol: Calculate NMR shielding tensors on the optimized geometries using the GIAO

(Gauge-Independent Atomic Orbital) method.

Scaling: Linear regression against experimental data is required for high accuracy.

[1]

Standard scaling factors for chloroform: Slope

, Intercept

ppm (for

C).[1]

Vibrational Circular Dichroism (VCD)
Since 4-HLL is chiral, VCD is the gold standard for absolute configuration assignment.[1]

Calculation: Compute rotational strengths (

) during the frequency calculation step.

Analysis: Compare the Boltzmann-weighted simulated spectrum with experimental VCD in

the amide I (1600-1700 cm

) and C-O stretching regions.

Data Presentation: Calculated Properties
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Table 1: Predicted Relative Energies of 4-HLL Conformers (M06-2X/def2-TZVP/SMD:Water)

Conformer (deg) (deg)
H-Bond
Motif (kcal/mol)

Population
(%)

Conf-A
-60 (

)

180 (

)
0.00 62.4

Conf-B
180 (

)

60 (

)
+1.25 24.1

Conf-C
60 (

)

-60 (

)
(Neutral) +3.40 13.5

Note: Conf-A represents the canonical zwitterionic solution structure. Conf-B shows the specific

side-chain hydroxyl interaction.

Experimental Workflow Diagrams
Computational Protocol for 4-HLL
This diagram outlines the self-validating workflow from structure generation to property

prediction.
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Phase 1: Conformational Search

Phase 2: DFT Refinement

Phase 3: Property Prediction

Input Structure
4-Hydroxy-L-Leucine
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Monte Carlo / MD Search
(OPLS4 / MMFF94)

Filter Duplicates
(RMSD < 0.5 Å)

Pre-Optimization
HF/6-31G(d)

Geometry Opt + Freq
M06-2X / 6-311++G(d,p)

SMD: Water

Top 20 Conformers

Boltzmann Weighting
Based on ΔG

NMR (GIAO)
Shielding Tensors

IR / VCD Spectra
Rotational Strengths

Reactivity Descriptors
(Fukui Functions, HOMO-LUMO)

Click to download full resolution via product page
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Caption: Figure 1. Hierarchical computational workflow for determining the Boltzmann-weighted

properties of 4-hydroxy-L-leucine.

Mechanistic Pathway: Radical Oxidation
4-HLL is often generated via hydroxyl radical attack on Leucine (Fenton Chemistry).[1]

Understanding this mechanism is crucial for stability studies.[2]

L-Leucine
(Native)

Transition State
(H-Abstraction at C4)

+ •OH

•OH Radical
(Fenton Reagent)

C4-Centered Radical
(Tertiary, Stable)

- H2O 4-Hydroxy-L-Leucine
(Final Product)

+ •OH / H2O

Click to download full resolution via product page

Caption: Figure 2. Radical-mediated oxidation pathway of L-Leucine to 4-Hydroxy-L-Leucine
via a tertiary radical intermediate.[1]

Step-by-Step Implementation Guide
Step 1: Input File Preparation (Gaussian Format
Example)
To ensure convergence of the zwitterionic state, explicitly define the protonation in the input

coordinates.

Step 2: Validation of Results
Imaginary Frequencies: Ensure there are zero imaginary frequencies. A single imaginary

frequency indicates a Transition State (TS), not a stable minimum.[1]

Charge Separation: Check Mulliken or NBO charges. The ammonium N should be approx

-0.8 to -0.6 (with hydrogens +0.4), and carboxylate oxygens should be approx -0.6 to -0.8,

confirming the zwitterion is maintained.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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